Cas no 2137952-29-3 (5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137952-29-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6358661
• PubChem ID: 165842806
• Update Time: 2025-05-19

5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one
• 2137952-29-3
• EN300-1105907

• Inchi： 1S/C9H12N2O2/c1-6-2-9(12)11(3-8(6)10)7-4-13-5-7/h2-3,7H,4-5,10H2,1H3
• InChI Key： XEGKVCMPXJJJHU-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one (CAS: 2137952-29-3)

In recent years, the compound 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one (CAS: 2137952-29-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound, including the oxetane ring and the dihydropyridinone core, contribute to its versatility and biological activity.

Recent studies have focused on optimizing the synthetic routes for 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, one-pot synthesis method that significantly reduces the number of steps and improves overall efficiency. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

The biological activity of 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one and its derivatives has been extensively investigated in the context of cancer therapy. Preclinical studies have demonstrated its potent inhibitory effects on several protein kinases involved in tumor proliferation and metastasis. Notably, a derivative of this compound has shown nanomolar activity against EGFR (epidermal growth factor receptor) mutants that are resistant to existing therapies, suggesting its potential as a next-generation targeted therapy for non-small cell lung cancer.

Beyond oncology, researchers have explored the application of this scaffold in infectious diseases. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that certain analogs of 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one exhibit potent activity against drug-resistant strains of Mycobacterium tuberculosis. The unique mechanism of action, involving inhibition of bacterial cell wall synthesis, makes these compounds particularly valuable in addressing the growing threat of antimicrobial resistance.

Structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophore requirements for optimal biological activity. The oxetane ring has been identified as a crucial element for maintaining metabolic stability while improving solubility, addressing two common challenges in drug development. Computational modeling and X-ray crystallography studies have further elucidated the binding modes of these compounds with their biological targets, facilitating rational drug design approaches.

Current research efforts are focused on advancing promising derivatives of 5-amino-4-methyl-1-(oxetan-3-yl)-1,2-dihydropyridin-2-one into clinical development. Several pharmaceutical companies have included these compounds in their pipelines, with one candidate expected to enter Phase I clinical trials for solid tumors in late 2024. The continued exploration of this chemical space holds significant promise for addressing unmet medical needs across multiple therapeutic areas.